N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-nitrobenzamide

• IUPAC Name: N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-nitrobenzamide
• InChI: InChI=1S/C17H14N4O6/c1-25-13-7-11(8-14(9-13)26-2)16-19-20-17(27-16)18-15(22)10-4-3-5-12(6-10)21(23)24/h3-9H,1-2H3,(H,18,20,22)
• InChI Key: KVVQBZNGLVUKQR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=NN=C(O2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-])OC
• Molecular Formula: C17H14N4O6
• Molecular Weight: 370.3 g/mol

Description

The compound “N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-nitrobenzamide” is a complex organic molecule. It contains a 1,3,4-oxadiazole ring, which is a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom. The 3,5-dimethoxyphenyl group suggests the presence of a benzene ring with methoxy (-OCH3) groups at the 3rd and 5th positions.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through condensation reactions. For instance, a compound with a similar structure, “N-(3,5-dimethoxyphenyl)acridin-9-amine”, was synthesized through the Ullmann condensation of 2-chlorobenzoic acid and 3,5-dimethoxyaniline.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,3,4-oxadiazole ring and the 3,5-dimethoxyphenyl group. The exact structure would depend on the specific locations of these groups within the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, a compound with a similar structure, “(3,4-Dimethoxyphenyl)acetic acid”, has a melting point of 96 - 99 °C.

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities and the development of synthesis methods. It could also involve the design of related compounds with improved properties.